Cas no 68799-41-7 (6-Acetyl-2,2-dimethylchroman-4-one)

• Product name: 6-Acetyl-2,2-dimethylchroman-4-one
• CAS No: 68799-41-7
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 392581
• PubChem ID: 10398468

6-Acetyl-2,2-dimethylchroman-4-one Chemical and Physical Properties

Names and Identifiers

• 6-Acetyl-2,2-dimethylchroman-4-one
• 6-Acetyl-2,2-dimethylchroman-4-o
• 4H-1-Benzopyran-4-one, 6-acetyl-2,3-dihydro-2,2-dimethyl-
• 6-acetyl-2,2-dimethyl-3H-chromen-4-one
• 2,2-dimethyl-6-acetylchroman-4-one
• 4H-1-Benzopyran-4-one,6-acetyl-2,3-dihydro-2,2-dimethyl
• 6-acetoxy-2,2-dimethylchroman-4-one
• 6-acetyl-2,2-dimethyl-2.3-dihydro-4H-chromen-4-one
• 6-Acetyl-2,3-dihydro-2,2-dimethyl-4H-1-benzopyran-4-on
• 6-Acetyl-2.2-dimethylchroman-4-on
• W2028
• DTXSID30439263
• AKOS022184704
• B0005-190270
• 68799-41-7
• 6-Acetyl-2,3-dihydro-2,2-dimethyl-4H-1-benzopyran-4-one; 2,2-Dimethyl-6-acetyl chromanone
• CS-0023150
• CHEMBL465000
• SCHEMBL13481991
• HY-N2698
• FS-8962
• E88893
• 2,2-DIMETHYL-6-ACETYL CHROMANONE
• 6-ACETYL-2,2-DIMETHYL-3H-1-BENZOPYRAN-4-ONE
• DB-341649
• DTXCID10390085

• Inchi： InChI=1S/C13H14O3/c1-8(14)9-4-5-12-10(6-9)11(15)7-13(2,3)16-12/h4-6H,7H2,1-3H3
• InChI Key： CKWLEUNYCBGFGC-UHFFFAOYSA-N
• SMILES： CC(=O)C1=CC2=C(C=C1)OC(CC2=O)(C)C

Computed Properties

• Exact Mass: 218.09400
• Monoisotopic Mass: 218.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4Ų
• XLogP3: 1.7

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 361.3±42.0 °C at 760 mmHg
• Flash Point: 160.8±27.9 °C
• PSA: 43.37000
• LogP: 2.63300
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

6-Acetyl-2,2-dimethylchroman-4-one Security Information

• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

6-Acetyl-2,2-dimethylchroman-4-one Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2,2-dimethyl-1-benzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans 2,2-dimethyl-1-benzopyrans